molecular formula C11H17NO3S B8432357 1-(2-Mercaptocyclopentylcarbonyl)proline

1-(2-Mercaptocyclopentylcarbonyl)proline

Cat. No.: B8432357
M. Wt: 243.32 g/mol
InChI Key: SOGKSVJBPXZDIL-MGURRDGZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Mercaptocyclopentylcarbonyl)proline is a chemical compound of interest in biochemical and pharmacological research. Its structure, featuring a cyclopentyl ring connected to a proline residue via a mercapto-carbonyl linkage, suggests potential as a starting point for developing inhibitors of metallo-aminopeptidases . Metallo-aminopeptidases are a major class of enzymes that utilize metal ion(s) in their active site to hydrolyze peptide bonds and are central players in a range of devastating human diseases, including cancer, malaria, and hypertension . The mercapto (thiol) group in its structure is a key pharmacophore known to coordinate with zinc ions in the active sites of various metalloproteases . This mechanism is observed in other bioactive peptides and approved drugs, where a mercaptoacyl group is a critical feature for potent antagonistic activity . Furthermore, the cyclopentane moiety may act as a proline mimetic, a strategy previously employed in the design of inhibitors for prolyl oligopeptidase to fine-tune properties like lipophilicity . This product is intended for research purposes, such as investigating enzyme kinetics, structure-activity relationships (SAR), and inhibitor design for zinc-dependent proteases. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Properties

Molecular Formula

C11H17NO3S

Molecular Weight

243.32 g/mol

IUPAC Name

(2S)-1-(2-sulfanylcyclopentanecarbonyl)pyrrolidine-2-carboxylic acid

InChI

InChI=1S/C11H17NO3S/c13-10(7-3-1-5-9(7)16)12-6-2-4-8(12)11(14)15/h7-9,16H,1-6H2,(H,14,15)/t7?,8-,9?/m0/s1

InChI Key

SOGKSVJBPXZDIL-MGURRDGZSA-N

Isomeric SMILES

C1C[C@H](N(C1)C(=O)C2CCCC2S)C(=O)O

Canonical SMILES

C1CC(C(C1)S)C(=O)N2CCCC2C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Proline Derivatives

Proline derivatives are often tailored via substitutions on the pyrrolidine ring or the amino acid backbone to modulate solubility, stability, and biological activity. Below is a detailed comparison of 1-(2-Mercaptocyclopentylcarbonyl)proline with five analogous compounds:

Structural and Functional Group Analysis

Compound Name Key Substituents Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
1-(2-Mercaptocyclopentylcarbonyl)proline 2-mercaptocyclopentylcarbonyl C₁₁H₁₇NO₃S* 243.1 (estimated) Potential metalloproteinase inhibition, redox activity (inferred) -
N-Methylproline Methyl group on proline nitrogen C₆H₁₁NO₂ 133.16 Alters peptide conformation; used in collagen synthesis studies
1-(Aminocarbonyl)-L-proline Carbamoyl group on proline nitrogen C₆H₁₀N₂O₃ 158.16 Intermediate in peptidomimetic drug design
N-(2,4-Dinitrophenyl)-D-proline 2,4-dinitrophenyl group on proline nitrogen C₁₁H₁₁N₃O₆ 281.22 Chromogenic reagent in analytical chemistry
1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]proline Isoxazole sulfonyl group C₁₁H₁₄N₂O₅S 286.30 Research applications in signaling pathways
1-(2-Pyridinylcarbonyl)proline Pyridinylcarbonyl group C₁₁H₁₂N₂O₃ 220.22 Chelation potential; studied in coordination chemistry

*Note: The molecular formula and weight of 1-(2-Mercaptocyclopentylcarbonyl)proline are estimated based on structural analysis.

Research Findings and Implications

  • Pharmacokinetics : The thiol group may improve membrane permeability but increase susceptibility to oxidation, necessitating stabilization strategies (e.g., prodrug formulations) .
  • Biological Activity : Thiol-containing proline derivatives often exhibit inhibitory effects on zinc-dependent enzymes (e.g., angiotensin-converting enzyme), analogous to ramipril’s mechanism .

Notes

  • Limitations: Data on 1-(2-Mercaptocyclopentylcarbonyl)proline are inferred due to absent primary literature in the provided evidence.

Preparation Methods

Asymmetric Hydrogenation of Cyclopentene Precursors

The cyclopentane ring is formed via hydrogenation of a cyclopentene derivative using chiral catalysts. For example, (R)-SpiroPAP-Me-Ir catalyzes the hydrogenation of pyrrolidine-2-carbaldehyde to produce enantiomerically enriched intermediates. Adapting this to 2-mercaptocyclopentane derivatives requires:

  • Substrate Preparation: Cyclopentene-2-carbaldehyde is treated with hydrogen sulfide (H₂S) or thiourea to introduce the mercapto group.

  • Catalytic Conditions: Hydrogenation at 2–4 MPa and 20–25°C for 3–5 hours achieves >95% conversion. The catalyst is recoverable via filtration, enhancing cost efficiency.

Oxidation and Coupling to Proline

The hydrogenated intermediate is oxidized to the carboxylic acid using potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇). Subsequent activation to the acyl chloride enables coupling to proline under basic conditions.

Reaction Table 1: Stepwise Synthesis Parameters

StepReagents/ConditionsYield (%)Optical Purity (ee)Source
Hydrogenation(R)-SpiroPAP-Me-Ir, H₂ (3 MPa), 25°C, 4h95.699
OxidationKMnO₄, H₂O, 15–20°C, 3h89
AcylationSOCl₂, DCM, reflux; Proline, NaHCO₃, 0°C82

Protection-Deprotection Strategies for Enhanced Selectivity

To mitigate side reactions involving the thiol and amine groups, protective group chemistry is critical. Techniques from peptidomimetic synthesis, such as those in US6147051A, provide a framework:

Thiol Protection with Trityl Groups

  • Protection: The mercapto group is shielded using trityl chloride (TrCl) in pyridine, forming a stable Tr-S bond.

  • Deprotection: Post-acylation, the trityl group is removed with silver nitrate (AgNO₃) or triethylsilane (TES).

Amine Protection with Boc Groups

  • Protection: Proline’s amine is protected with di-tert-butyl dicarbonate (Boc₂O) in tetrahydrofuran.

  • Coupling: The protected proline reacts with the activated cyclopentanecarbonyl chloride.

  • Deprotection: Boc removal is achieved via trifluoroacetic acid (TFA) in dichloromethane.

Advantages:

  • Prevents undesired disulfide crosslinking during acylation.

  • Enables sequential functionalization of the cyclopentane ring.

Challenges and Optimization Strategies

Oxidative Degradation of Thiols

The mercapto group’s susceptibility to oxidation necessitates inert atmospheres (N₂ or Ar) and chelating agents like EDTA to sequester metal impurities. Patent CN103086940B recommends sodium bisulfite (NaHSO₃) during workup to reduce residual oxidants.

Stereochemical Control

Achieving high enantiomeric excess (ee) requires chiral catalysts or resolution techniques. As demonstrated in D-proline synthesis, asymmetric hydrogenation with (R)-SpiroPAP-Me-Ir provides ee values >99%, suggesting applicability to cyclopentane precursors.

Solvent Selection

Polar aprotic solvents (e.g., DMF, DMSO) enhance acylation rates but may promote racemization. Patent CN107827802B advocates for ethanol/water mixtures in oxidation steps to balance reactivity and stability .

Q & A

Q. What collaborative frameworks enhance the translation of 1-(2-Mercaptocyclopentylcarbonyl)proline from chemical synthesis to preclinical testing?

  • Methodological Answer : Adopt a convergent workflow:
  • Chemistry : Scale-up synthesis under GMP-like conditions (e.g., QbD principles for critical quality attributes) .
  • Biology : Use PDX (patient-derived xenograft) models to evaluate efficacy and toxicity thresholds .
  • Regulatory Science : Draft pre-IND packages with stability, PK/PD, and safety pharmacology data aligned with FDA/EMA guidelines .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.